Cas no 104-93-8 (4-Methylanisole)

• Product Name: 4-Methylanisole
• CAS No: 104-93-8
• MF: C₈H₁₀O
• MW: 122.1644
• MDL: MFCD00008413
• CID: 35303
• PubChem ID: 7731
• Update Time: 2025-06-08

4-Methylanisole Chemical and Physical Properties

Names and Identifiers

• 1-Methoxy-4-methylbenzene
• MSO
• p-Cresyl methyl ether
• METHYL-P-CRESOL
• METHYL P-TOLYL ETHER
• FEMA 2681
• 4-METHOXYTOLUENE
• p-Methylanisole
• 4-Methylanisole (MSO)
• 4-Methylanisole
• 4-Methylanizole
• p-Methoxytoluene
• p-Cresol Methyl Ether
• femanumber2681
• p-Methylanisol
• p-methyl-anisol
• 4-Methoxytoluol
• p-Methyl anisole
• MSO)4-Methylan
• Benzene, 1-methoxy-4-methyl-
• Anisole, p-methyl-
• p-Tolyl methyl ether
• Methyl p-cresyl ether
• 4-Methyl anisole
• 1-Methyl-4-methoxybenzene
• Methyl p-cresol
• 4-Methyl-1-methoxybenzene
• Methyl 4-methylphenyl ether
• 4-Methylphenol methyl ether
• para-Methylanisole
• para-Methoxytoluene
• Methyl-para-cresol
• Methyl p-methylphenyl ether

• MDL： MFCD00008413
• Inchi： 1S/C8H10O/c1-7-3-5-8(9-2)6-4-7/h3-6H,1-2H3
• InChI Key： CHLICZRVGGXEOD-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H]
• BRN： 1237336

Computed Properties

• Exact Mass: 122.07300
• Monoisotopic Mass: 122.073165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 72.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: It is a colorless liquid with slight ether smell, and has Ylang Ylang oil and violet like aroma.
• Density: 0.969 g/mL at 25 °C(lit.)
• Melting Point: -32°C
• Boiling Point: 174 °C(lit.)
• Flash Point: Fahrenheit: 138.2 ° f
  Celsius: 59 ° c
  
• Refractive Index: n20/D 1.511(lit.)
• Water Partition Coefficient: Slightly soluble
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Combustible.
• PSA: 9.23000
• LogP: 2.00360
• Vapor Pressure: 5.25 mmHg ( 50 °C)
• FEMA: 2681
• λmax: 279(MeOH)(lit.)
• Solubility: Insoluble in water, miscible with alcohol, ether and other organic solvents.

4-Methylanisole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H302,H315
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 63-10-22-38-52/53
• Safety Instruction： S36/37-S16
• RTECS：BZ8780000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Explosive Limit：1.1-8.3%(V)
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R22
• Packing Group：III
• Hazard Level：3
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles
• Natural Products and Extracts Flavors and Fragrances Flavor and Fragrance Intermediates
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Natural Products and Extracts Flavors and Fragrances

Additional information on 4-Methylanisole

Comprehensive Guide to 4-Methylanisole (CAS No. 104-93-8): Properties, Applications, and Industry Insights

4-Methylanisole (CAS No. 104-93-8), also known as p-Methylanisole or 1-Methoxy-4-methylbenzene, is a versatile aromatic compound widely used in fragrances, flavors, and specialty chemicals. Its molecular formula, C₈H₁₀O, combines a methyl group and a methoxy group on a benzene ring, resulting in a sweet, anise-like odor. This characteristic makes it a popular choice in perfumery and food flavoring. The compound’s stability and solubility in organic solvents further enhance its industrial utility.

In recent years, the demand for 4-Methylanisole has surged due to its role in sustainable fragrance formulations. Consumers increasingly prioritize eco-friendly and naturally derived ingredients, prompting manufacturers to explore green synthesis methods for compounds like p-Methylanisole. Researchers are also investigating its potential as a bio-based solvent in agrochemicals and coatings, aligning with global trends toward circular economy practices. These developments address frequent search queries such as "natural alternatives to synthetic fragrances" and "sustainable aroma chemicals."

The production of 4-Methylanisole typically involves the methylation of 4-cresol or the methoxylation of p-xylene. Advances in catalytic processes have improved yield and reduced environmental impact, a topic often searched as "efficient synthesis of methylanisole derivatives." Quality control is critical, with analytical techniques like GC-MS and HPLC ensuring purity levels meet industry standards for cosmetic-grade and food-grade applications.

Beyond fragrances, 4-Methylanisole finds niche uses in pharmaceutical intermediates and electronic materials. Its electron-donating properties make it valuable in organic light-emitting diodes (OLEDs), a hotspot for queries like "aromatic compounds in OLED technology." Regulatory compliance, particularly under REACH and IFRA guidelines, ensures safe handling and broad market access, a concern frequently raised in searches such as "regulatory status of methylanisole."

Storage and handling recommendations for CAS No. 104-93-8 emphasize airtight containers away from light and heat, reflecting common user questions like "how to store volatile aroma compounds." As innovation continues, 4-Methylanisole remains a focal point for industries balancing performance, sustainability, and safety—making it a compound of enduring relevance in modern chemistry.